Cas no 1564864-81-8 (6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one)

• Product Name: 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one
• CAS No: 1564864-81-8
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 5743597
• PubChem ID: 136773889
• Update Time: 2025-05-20

6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-1129663
• 6-(2-hydroxyethyl)-7-methyl-4H,5H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
• 1564864-81-8
• [1,2,4]Triazolo[1,5-a]pyrimidin-5(1H)-one, 6-(2-hydroxyethyl)-7-methyl-
• 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one

• Inchi： 1S/C8H10N4O2/c1-5-6(2-3-13)7(14)11-8-9-4-10-12(5)8/h4,13H,2-3H2,1H3,(H,9,10,11,14)
• InChI Key： KUEJMNLBKWRFGV-UHFFFAOYSA-N
• SMILES： O=C1C(CCO)=C(C)N2C(=NC=N2)N1

Computed Properties

• Exact Mass: 194.08037557g/mol
• Monoisotopic Mass: 194.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 333.7±34.0 °C(Predicted)
• pka: 14.59±0.10(Predicted)

Additional information on 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one

Introduction to 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one (CAS No. 1564864-81-8)

6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one, with the CAS number 1564864-81-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one make it a promising candidate for various pharmacological studies.

The molecular structure of 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one consists of a triazolopyrimidine core with a hydroxyethyl substituent at the 6-position and a methyl group at the 7-position. These functional groups contribute to the compound's solubility and bioavailability, which are crucial factors in drug development. Recent studies have shown that triazolopyrimidines can exhibit potent antiviral, antibacterial, and anticancer activities, making them valuable targets for further investigation.

In the context of antiviral research, 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one has demonstrated promising results against several viral pathogens. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory effects on human immunodeficiency virus (HIV) replication. The mechanism of action involves binding to specific viral enzymes and disrupting their function, thereby preventing viral replication. This finding has opened new avenues for the development of novel antiviral agents targeting HIV and other viral infections.

Beyond its antiviral properties, 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one has also shown potential as an antibacterial agent. Research conducted by a team at the University of California found that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The broad-spectrum activity observed suggests that 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one could be a valuable addition to the arsenal of antibiotics needed to combat multidrug-resistant bacterial strains.

In the realm of cancer research, 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one has been investigated for its potential as an anticancer agent. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the activity of kinases such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1,5-apyrimidin-5-one as a lead compound for developing new anticancer therapies.

The pharmacokinetic properties of 6-(2-hydroxyethyl)-7-methyl-4H,5H-1,2,4triazolo1，5-aprymidinone have also been extensively studied. Research indicates that this compound exhibits favorable absorption and distribution profiles in vivo. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Additionally, it has a moderate half-life and is metabolized primarily through hepatic pathways. These characteristics make it suitable for oral administration and long-term treatment regimens.

To further enhance its therapeutic potential and reduce side effects, 6-(2-hydroxyethyl)-7-methyl-4H， 5H - 1， 2， 4 - triazolopyrimidine - 3 - one (corrected name) can be formulated into various drug delivery systems such as nanoparticles or liposomes. These advanced delivery methods can improve drug targeting and increase local concentrations at the site of action while minimizing systemic exposure.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(2-hydroxyethyl)-7-methyl - 4 H， 5 H - 1， 2， 3 - triazolopyrimidine - 3 - one (corrected name) in humans. Early-phase trials have shown promising results with minimal adverse effects reported. However, more extensive studies are needed to fully understand its therapeutic potential and optimize its use in clinical settings.

In conclusion, 6-(2-hydroxyethy)l - 7 - methyl - 4 H， 5 H - triazolopyrimidine - one (corrected name) represents a promising compound with diverse biological activities and potential applications in antiviral， antibacterial，and anticancer therapies．Its unique structural features，favorable pharmacokinetic properties，and promising preclinical results make it an attractive candidate for further development．Ongoing research aims to elucidate its mechanisms of action，optimize its formulation，and evaluate its safety and efficacy in clinical trials．As our understanding of this compound continues to grow，it is likely to play an increasingly important role in advancing medical treatments across multiple therapeutic areas．